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Compound of Interest

Compound Name: Tetrabutylammonium Thiocyanate

Cat. No.: B1334961 Get Quote

An In-depth Technical Guide to Tetrabutylammonium Thiocyanate for Researchers and Drug

Development Professionals

This guide provides a comprehensive overview of tetrabutylammonium thiocyanate, a

versatile quaternary ammonium salt. It is intended for researchers, scientists, and professionals

in drug development who are interested in the properties, applications, and experimental

methodologies involving this compound.

Core Properties of Tetrabutylammonium
Thiocyanate
Tetrabutylammonium thiocyanate, with the chemical formula C₁₇H₃₆N₂S, is a white to off-

white crystalline powder.[1][2] It is known for its role as a phase-transfer catalyst and its

applications in various fields of chemistry.[1][3]
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Property Value Source

Molecular Formula C₁₇H₃₆N₂S [1][2][4][5][6]

Molecular Weight 300.55 g/mol [1][2][4][6][7]

CAS Number 3674-54-2 [1][2][4][7]

Melting Point 119 - 124 °C [1][2][4][7]

Appearance
White to off-white powder/light

yellow crystalline
[1][2]

Purity ≥ 97% [1]

Key Applications in Research and Development
Tetrabutylammonium thiocyanate is utilized in a range of applications due to its unique

chemical properties:

Organic Synthesis: It serves as an effective phase-transfer catalyst, facilitating reactions

between reactants in immiscible phases, which is particularly useful in the synthesis of

complex organic molecules.[1][3]

Electrochemistry: The compound is used in the development of ionic liquids and electrolytes

for batteries and fuel cells, where it can enhance conductivity.[1][3]

Analytical Chemistry: It is employed as an ion-pairing reagent in chromatography for the

separation and detection of ions.[1]

Pharmaceutical Applications: In drug formulation, it can act as a solubilizing agent,

potentially improving the bioavailability of poorly soluble drugs.[1]

Material Science: It is explored in the development of advanced materials like polymers and

nanocomposites.[3]

Experimental Protocols
Ion-Pair Chromatography for Anion Separation
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This protocol details the use of tetrabutylammonium thiocyanate as an ion-pairing agent for

the separation of anions, such as thiocyanate itself, using High-Performance Liquid

Chromatography (HPLC).

Materials and Reagents:

Tetrabutylammonium hydroxide (30% w/w in water)

Orthophosphoric acid (H₃PO₄)

HPLC-grade acetonitrile

Doubly distilled water

Potassium thiocyanate (KSCN) for standard solutions

0.45 µm nylon membrane filter

Equipment:

HPLC system with a UV detector

Ascentis C18 column (25 cm × 4.6 mm, 5 µm particle size)

Ultrasonicator for degassing

Procedure:

Mobile Phase Preparation:

Prepare an aqueous solution of 2 mmol/L tetrabutylammonium (TBA)-phosphate. This is

achieved by taking the appropriate amount of TBA hydroxide and adjusting the pH to 6.5

with phosphoric acid.

The final mobile phase is a mixture of this TBA-phosphate buffer and acetonitrile in a

60:40 (v/v) ratio.
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Filter the mobile phase through a 0.45 µm nylon membrane filter and degas using an

ultrasonicator before use.

Chromatographic Conditions:

Column: Ascentis C18 (25 cm × 4.6 mm, 5 µm)

Mobile Phase: 2 mmol/L TBA-phosphate (pH 6.5) in 40% (v/v) acetonitrile

Flow Rate: 0.5 mL/min

Detection: UV absorption at 210 nm

Temperature: Ambient

Sample Preparation and Analysis:

Prepare stock solutions of thiocyanate (e.g., from KSCN) in doubly distilled water.

Create working standards by diluting the stock solution to the desired concentration range

(e.g., 5x10⁻⁶ to 5x10⁻⁴ mol/L).

For biological samples like saliva, centrifuge the sample to remove particulates and dilute

as necessary.

Inject the prepared sample into the HPLC system.

Data Analysis:

Identify and quantify the thiocyanate peak based on its retention time and peak area

compared to the calibration curve generated from the standards. Under these conditions,

various anions can be effectively separated.

Visualized Workflows and Mechanisms
The following diagrams illustrate key processes involving tetrabutylammonium thiocyanate.

Caption: Mechanism of Phase-Transfer Catalysis.
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Preparation

Analysis

Data Processing

Prepare Mobile Phase:
- Tetrabutylammonium Phosphate (2mM, pH 6.5)

- Acetonitrile (40% v/v)

Degas Mobile Phase

Prepare Sample:
- Dilute standard or pre-treat sample

Inject Sample into HPLC System

Separation on C18 Column

Flow Rate: 0.5 mL/min

UV Detection at 210 nm

Generate Chromatogram

Quantify Analyte using Calibration Curve

Click to download full resolution via product page

Caption: Ion-Pair Chromatography Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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